Cas no 1502837-96-8 (methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate
• CAS No: 1502837-96-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6232583
• PubChem ID: 79980348
• Update Time: 2025-09-28

methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate
• 1502837-96-8
• EN300-1830251
• AKOS018540034

• Inchi： 1S/C12H14O3/c1-15-12(14)11(13)10-6-4-9(5-7-10)8-2-3-8/h4-8,11,13H,2-3H2,1H3
• InChI Key： UJQWIYBFXFDNBI-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate

Methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate (CAS No. 1502837-96-8): A Comprehensive Overview

Methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate, identified by its CAS number 1502837-96-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains. The presence of a cyclopropyl group and a hydroxyacetate moiety makes it a versatile molecule for further chemical modifications and biological evaluations.

The structural composition of Methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate involves a phenyl ring substituted with a cyclopropyl group at the para position, linked to an acetate ester group. This configuration imparts specific electronic and steric properties that are crucial for its interaction with biological targets. The hydroxyacetate functional group, in particular, is known for its ability to participate in hydrogen bonding and other forms of molecular interactions, which can be exploited in the design of novel bioactive molecules.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The structural features of Methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate make it a promising candidate for further investigation in this context. Studies have begun to explore its potential as an intermediate in the synthesis of more complex molecules that could serve as therapeutic agents.

One of the most intriguing aspects of this compound is its potential to act as a scaffold for drug discovery. The cyclopropyl group, known for its rigidity and ability to occupy specific spatial orientations, can enhance the binding affinity of a molecule to its target receptor. Additionally, the hydroxyacetate moiety can be further functionalized to introduce additional biological activities. This flexibility makes Methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate an attractive starting point for medicinal chemists looking to develop novel therapeutics.

Recent research has also highlighted the compound's role in the development of small-molecule inhibitors. By leveraging computational methods and high-throughput screening techniques, scientists have been able to identify derivatives of Methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate that exhibit potent activity against specific enzymes and receptors. These findings suggest that further optimization could lead to the discovery of new drugs with improved pharmacological profiles.

The synthesis of Methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate is another area of active investigation. Researchers have developed various synthetic routes that allow for efficient production of this compound on both laboratory and industrial scales. These methods often involve multi-step organic transformations, including cross-coupling reactions, hydroformylation, and esterification processes. The development of scalable synthetic protocols is crucial for the commercialization of any pharmaceutical candidate.

In addition to its pharmaceutical applications, Methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate has shown promise in materials science and chemical biology. Its unique structural features make it suitable for use as a building block in the synthesis of polymers and other advanced materials. Furthermore, its ability to interact with biological molecules has opened up new avenues for studying protein-ligand interactions and developing novel biochemical assays.

The future prospects for Methyl 2-(4-cyclopropylphenyl)-2-hydroxyacetate are vast and multifaceted. As our understanding of its chemical properties and biological activities continues to grow, so too will its applications across various scientific disciplines. Continued research efforts are likely to uncover new uses for this compound, further solidifying its importance in modern chemistry and pharmaceuticals.